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Compound of Interest

Compound Name: N,2-dimethoxy-N-methylacetamide

CAS No.: 132289-57-7

Cat. No.: B178809

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,2-dimethoxy-N-
methylacetamide (CAS No. 132289-57-7), a chemical compound of interest in synthetic

chemistry. This document consolidates available information on its commercial availability,

physicochemical properties, and safety, and outlines a plausible synthetic approach.

Commercial Availability
N,2-dimethoxy-N-methylacetamide is available from several chemical suppliers. The typical

purity offered is around 95%. Pricing and availability are subject to change and should be

confirmed with the respective suppliers.
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Supplier Product Number Purity
Additional
Information

Sigma-Aldrich AMBH324AB6BC 95%
Marketed by Ambeed,

Inc.[1]

Apollo Scientific - 95%
MDL Number:

MFCD11848891.[2]

SynQuest

Laboratories
4148-1-48 95% -

ChemScene CS-H987F192F - -

AK Scientific, Inc. 5753CV - -

Ambeed A113296 95% -

Acrotein AC-0415 97% -

Physicochemical Properties
The physicochemical properties of N,2-dimethoxy-N-methylacetamide have been primarily

determined through computational methods.[3] Experimental data is limited in publicly available

resources.
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Property Value Source

Molecular Formula C5H11NO3 PubChem[3]

Molecular Weight 133.15 g/mol PubChem[3]

IUPAC Name
N,2-dimethoxy-N-

methylacetamide
PubChem[3]

CAS Number 132289-57-7 PubChem[3]

Boiling Point 62-64 °C (at 2 Torr) ChemicalBook

Density 1.038±0.06 g/cm3 (Predicted) ChemicalBook

Appearance Colorless to light yellow liquid ChemicalBook

Storage Temperature
Room Temperature, sealed in

dry conditions

Sigma-Aldrich[1],

ChemicalBook

XLogP3 -0.3 PubChem[3]

Hydrogen Bond Donor Count 0 PubChem[3]

Hydrogen Bond Acceptor

Count
3 PubChem[3]

Rotatable Bond Count 3 PubChem[3]

Synthesis and Experimental Protocols
A specific, detailed, and experimentally validated protocol for the synthesis of N,2-dimethoxy-
N-methylacetamide is not readily available in peer-reviewed scientific literature or patent

databases. However, a plausible synthetic route can be proposed based on general principles

of amide synthesis, specifically the acylation of an appropriate amine.

Proposed Synthesis Pathway:

The synthesis of N,2-dimethoxy-N-methylacetamide would likely involve the reaction of 2-

methoxyacetyl chloride with N,O-dimethylhydroxylamine in the presence of a non-nucleophilic

base to neutralize the hydrochloric acid byproduct.
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Reactants Reaction Conditions

Products

2-Methoxyacetyl chloride

N,2-dimethoxy-N-methylacetamide

N,O-DimethylhydroxylamineBase (e.g., Pyridine or Triethylamine)

Base Hydrochloride Salt

Inert Solvent (e.g., Dichloromethane)Controlled Temperature (e.g., 0 °C to room temperature)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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